Cas no 2228442-35-9 (tert-butyl 2-(2-amino-3,3-difluoropropyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(2-amino-3,3-difluoropropyl)pyrrolidine-1-carboxylate
• CAS No: 2228442-35-9
• MF: C₁₂H₂₂F₂N₂O₂
• MW: 264.312090396881
• CID: 6116053
• PubChem ID: 165754285
• Update Time: 2025-07-22

tert-butyl 2-(2-amino-3,3-difluoropropyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-amino-3,3-difluoropropyl)pyrrolidine-1-carboxylate
• EN300-1898615
• 2228442-35-9

• Inchi： 1S/C12H22F2N2O2/c1-12(2,3)18-11(17)16-6-4-5-8(16)7-9(15)10(13)14/h8-10H,4-7,15H2,1-3H3
• InChI Key： FIUYAZVELOJSPL-UHFFFAOYSA-N
• SMILES： FC(C(CC1CCCN1C(=O)OC(C)(C)C)N)F

Computed Properties

• Exact Mass: 264.16493427g/mol
• Monoisotopic Mass: 264.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 2-(2-amino-3,3-difluoropropyl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl 2-(2-amino-3,3-difluoropropyl)pyrrolidine-1-carboxylate (CAS No. 2228442-35-9)

Tert-butyl 2-(2-amino-3,3-difluoropropyl)pyrrolidine-1-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2228442-35-9, represents a novel molecular scaffold with potential applications in the development of bioactive molecules. The structural features of this compound, particularly its tert-butyl ester group and the presence of a pyrrolidine ring substituted with a 2-amino-3,3-difluoropropyl side chain, make it an intriguing candidate for further exploration in drug discovery.

The synthesis and characterization of Tert-butyl 2-(2-amino-3,3-difluoropropyl)pyrrolidine-1-carboxylate have been the focus of several recent studies aimed at understanding its chemical reactivity and biological activity. The pyrrolidine core is a common motif in many pharmacologically active compounds, known for its ability to contribute to binding affinity and metabolic stability. The introduction of fluorine atoms in the side chain enhances the lipophilicity and electronic properties of the molecule, which can be leveraged to modulate its interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking studies suggest that the amino group and the difluoropropyl moiety may interact favorably with specific residues in protein targets, making it a promising lead for further optimization. These insights are particularly valuable in the context of designing inhibitors or modulators for therapeutic applications.

The tert-butyl ester group in the molecule serves as a protecting group for the carboxylic acid functionality, allowing for selective modifications during synthetic routes. This feature is particularly useful in multi-step syntheses where orthogonal reactions are required. The stability of this ester under various reaction conditions has been well-documented, ensuring that it can be reliably employed in synthetic protocols without significant degradation.

One of the most compelling aspects of Tert-butyl 2-(2-amino-3,3-difluoropropyl)pyrrolidine-1-carboxylate is its potential as a building block for more complex drug candidates. The combination of a rigid pyrrolidine ring, functionalized side chains, and an easily modifiable ester group provides a versatile platform for medicinal chemists to explore. By varying substituents or introducing additional functional groups, researchers can generate libraries of derivatives with tailored properties.

In vitro studies have begun to uncover the biological profile of this compound. Initial assays have shown modest activity against certain enzymatic targets, suggesting that further optimization could yield more potent molecules. The presence of fluorine atoms has been linked to enhanced binding affinities in several drug candidates, making it reasonable to hypothesize that fluorinated derivatives of this compound may exhibit improved pharmacokinetic properties.

The synthesis of Tert-butyl 2-(2-amino-3,3-difluoropropyl)pyrrolidine-1-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include nucleophilic substitution reactions to introduce the amino and difluoropropyl groups, followed by esterification to protect the carboxylic acid. The use of advanced catalytic systems has streamlined these processes, reducing reaction times and improving yields.

The analytical characterization of this compound has been performed using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed structural information, confirming the identity and purity of the synthesized material. Additionally, spectroscopic data have been used to elucidate dynamic processes such as tautomerism or conformational changes that may influence its biological behavior.

Future research directions include exploring the pharmacological potential of analogs derived from Tert-butyl 2-(2-amino-3,3-difluoropropyl)pyrrolidine-1-carboxylate. By systematically modifying key structural elements—such as replacing the amino group with other functionalities or altering the position and type of substituents on the pyrrolidine ring—scientists can identify new lead compounds with improved efficacy and selectivity.

The integration of machine learning models into drug discovery pipelines has accelerated the process of identifying promising candidates like Tert-butyl 2-(2-amino-3,3-difluoropropyl)pyrrolidine-1-carboxylate. These models can predict biological activity based on structural features alone, allowing researchers to prioritize compounds for experimental validation. Such high-throughput virtual screening approaches have become indispensable tools in modern medicinal chemistry.

In conclusion,Tert-butyl 2-(2-amino-3,3-difluoropropyl)pyrrolidine-1-carboxylate represents a structurally interesting molecule with potential therapeutic applications. Its unique combination of functional groups makes it a valuable scaffold for further chemical and biological exploration. As research continues to uncover new ways to leverage this compound’s properties,Tert-butyl 2-(2-amino-3,3-difluoropropyl)pyrrolidine-1-carboxylate is poised to play an important role in the development of next-generation pharmaceuticals.